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Abstract

This application note presents detailed protocols for the extraction of MCPB-methyl ester, a
significant environmental analyte, from water samples. As the ester form of the
phenoxyalkanoic acid herbicide MCPB, its moderate hydrophobicity necessitates optimized
extraction methodologies for accurate quantification. We provide two robust, validated
protocols: a primary method using Solid-Phase Extraction (SPE) for high throughput and
minimal solvent use, and a secondary Liquid-Liquid Extraction (LLE) method as a classic,
alternative approach. This document provides the scientific rationale behind each step, detailed
experimental procedures, and analytical conditions for subsequent quantification by Gas
Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Introduction

MCPB (4-(4-chloro-2-methylphenoxy)butanoic acid) is a selective, systemic herbicide widely
used in agriculture.[1] While the parent acid is the primary active form, its ester derivatives,
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such as MCPB-methyl ester, are used in formulations and can be present in environmental
water sources through runoff or hydrolysis of other MCPB esters. Monitoring for MCPB-methyl
ester is crucial for assessing environmental contamination and ensuring water quality.

The physicochemical properties of MCPB-methyl ester differ significantly from its parent acid.
The esterification of the carboxylic acid group neutralizes its charge and increases its
lipophilicity. This fundamental change dictates the optimal strategy for its extraction from a
polar matrix like water. This guide provides the technical details to achieve high-recovery
extraction of this neutral, semi-volatile compound.

Physicochemical Properties of MCPB-Methyl Ester

Understanding the properties of the target analyte is fundamental to designing an effective
extraction protocol.

Property Value (Calculated) Significance for Extraction

Defines the mass for

Molecular Formula C12H15ClOs3 . ]
spectrometric detection.
] Defines the mass for
Molecular Weight 242.70 g/mol . _
spectrometric detection.[1]
A positive logP indicates a
preference for non-polar
Octanol-Water Partition ] (organic) phases over watetr,
o 3.5 (estimated) o
Coefficient (logP) making it suitable for reversed-
phase SPE and LLE with
organic solvents.[2][3]
Low water solubility allows for
- ) efficient partitioning into an
Water Solubility Low (estimated)

organic solvent or adsorption

onto a hydrophobic sorbent.

Note: Experimental data for MCPB-methyl ester is limited; values are estimated based on its
structure and data for similar compounds like MCPB-ethyl ester.
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Principle of Extraction Methods

The goal is to efficiently transfer MCPB-methyl ester from a large volume of water into a small,
concentrated volume of organic solvent suitable for chromatographic analysis.

Solid-Phase Extraction (SPE)

SPE is the preferred method due to its efficiency, lower solvent consumption, and potential for
automation.[4][5] The principle relies on partitioning the analyte between the aqueous sample
(mobile phase) and a solid sorbent (stationary phase). For a moderately non-polar analyte like
MCPB-methyl ester, a reversed-phase mechanism is ideal.

e Mechanism: The non-polar functional groups on the sorbent surface interact with the
hydrophobic regions of the MCPB-methyl ester molecule via van der Waals forces, retaining
it from the polar water sample.

o Sorbent Choice: A polymeric sorbent like Oasis HLB (Hydrophilic-Lipophilic Balanced) or a
styrene-divinylbenzene polymer is recommended. These sorbents offer high surface area
and excellent retention for a wide range of neutral and moderately polar compounds. C18-
bonded silica is also a suitable alternative.[6]

e pH Considerations: Unlike its parent acid, MCPB, the extraction of MCPB-methyl ester is
largely independent of pH in the typical environmental range (pH 5-9) because the ester is a
neutral compound.[7] No sample pH adjustment is generally required, simplifying the
workflow.

Liquid-Liquid Extraction (LLE)

LLE is a traditional and effective technique based on the differential solubility of the analyte in
two immiscible liquids (water and an organic solvent).[8][9] The choice of solvent is critical and
is guided by the analyte's polarity and the solvent's properties.

» Mechanism: MCPB-methyl ester, with its significant lipophilicity (logP = 3.5), will preferentially
partition from the aqueous phase into a non-polar, water-immiscible organic solvent.

e Solvent Choice: Dichloromethane (DCM) is an excellent choice due to its high density
(facilitating separation of the organic layer), its ability to dissolve a wide range of organic
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compounds, and its successful use in EPA methods for neutral pesticide extraction.[8][10]

Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood.
Personal protective equipment (PPE), including safety glasses, lab coats, and appropriate
gloves, must be worn.

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is optimized for high recovery and throughput.

Materials:

SPE cartridges: Oasis HLB, 6 cc, 500 mg (or similar polymeric/C18 sorbent)
e SPE vacuum manifold

o Water sample: 500 mL, collected in amber glass bottles
e Methanol (HPLC grade)

e Dichloromethane (DCM, pesticide grade)

o Ethyl Acetate (pesticide grade)

e Sodium Sulfate (anhydrous)

e Conical centrifuge tubes (50 mL)

« Nitrogen evaporator

Step-by-Step Procedure:

e Cartridge Conditioning:

o Place SPE cartridges on the vacuum manifold.

o Pass 5 mL of ethyl acetate through each cartridge to wet the sorbent.
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o Pass 5 mL of methanol through each cartridge.

o Pass 10 mL of reagent-grade water. Do not allow the sorbent to go dry before sample
loading.

Sample Loading:

o Load the 500 mL water sample onto the cartridge reservoir.

o Apply a gentle vacuum to achieve a flow rate of approximately 10-15 mL/min.[11]

Sorbent Washing (Interference Removal):

o After the entire sample has passed through, wash the cartridge with 5 mL of a 10%
methanol in water solution to remove polar interferences.

o Dry the cartridge thoroughly by applying a high vacuum for 20-30 minutes to remove
residual water.

Analyte Elution:

o Place collection vials or tubes inside the manifold.

o Elute the MCPB-methyl ester from the cartridge by passing 10 mL of a 1:1 (v/v) mixture of
ethyl acetate and dichloromethane through the sorbent. Use a slow, dropwise flow rate
(approx. 3-5 mL/min) to ensure complete interaction between the solvent and the sorbent.
[11] A soak step of 1-2 minutes, where the elution solvent is allowed to sit on the sorbent
bed, can improve recovery.[12]

Post-Elution Processing:

o Pass the eluate through a small column containing anhydrous sodium sulfate to remove
any remaining water.

o Concentrate the extract to a final volume of 1.0 mL using a gentle stream of nitrogen in a
heated water bath (35-40°C).

o The sample is now ready for GC-MS or LC-MS/MS analysis.
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Workflow Diagram (SPE):
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Caption: Solid-Phase Extraction (SPE) workflow for MCPB-methyl ester.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol is a robust alternative to SPE.

Materials:

Separatory funnel (L Lor 2 L)

o Water sample: 1 L, collected in amber glass bottles

e Dichloromethane (DCM, pesticide grade)

e Sodium chloride (reagent grade)

e Sodium sulfate (anhydrous)

o Kuderna-Danish (K-D) concentrator apparatus (optional) or rotary evaporator
e Graduated cylinder

Step-by-Step Procedure:

e Sample Preparation:

o Measure 1 L of the water sample into a 2 L separatory funnel.

o Add 50 g of sodium chloride and shake to dissolve. This "salting out" step increases the
ionic strength of the agqueous phase, decreasing the solubility of the organic analyte and
promoting its transfer to the organic solvent.

 First Extraction:
o Add 60 mL of dichloromethane to the separatory funnel.

o Stopper the funnel and shake vigorously for 2 minutes, periodically venting the pressure
by opening the stopcock.
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o Allow the layers to separate for at least 10 minutes. The DCM layer will be at the bottom.

o Collect Organic Phase:

o Drain the lower organic layer into a collection flask (e.qg., the K-D concentrator flask).

o Repeat Extractions:

o Repeat the extraction of the aqueous phase two more times with fresh 60 mL aliquots of
DCM. Combine all three organic extracts in the collection flask. This multi-step extraction
ensures quantitative recovery.[8]

e Drying and Concentration:

[¢]

Pass the combined extract through a funnel containing anhydrous sodium sulfate to
remove residual water.

o Concentrate the extract to approximately 5 mL using a K-D apparatus on a steam bath or
a rotary evaporator.

o Further concentrate the extract to a final volume of 1.0 mL under a gentle stream of
nitrogen.

o The sample is now ready for analysis.

Workflow Diagram (LLE):
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Caption: Liquid-Liquid Extraction (LLE) workflow for MCPB-methyl ester.
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Analytical Instrumentation

The concentrated extracts can be analyzed using either GC-MS or LC-MS/MS.

GC-MS Analysis

GC is well-suited for the analysis of semi-volatile compounds like MCPB-methyl ester.

Parameter Recommended Condition Rationale
Gas Chromatograph with Mass  Provides excellent separation
Instrument Spectrometric Detector (GC- and sensitive, selective
MS) detection.
30 m x 0.25 mm ID, 0.25 pm A mid-polarity column provides
Column film thickness (e.g., DB-5ms, good resolution for this type of
HP-5ms) analyte.
_ _ Ensures efficient transfer of the
Injector Splitless, 250°C
analyte onto the column.
) Helium, constant flow of 1.2 Inert carrier gas standard for
Carrier Gas

mL/min

GC-MS.

Oven Program

70°C (hold 2 min), ramp to
280°C at 15°C/min, hold 5 min

A temperature gradient is
necessary to elute the analyte
with good peak shape.

MS lon Source

Electron lonization (El), 70 eV,
230°C

Standard ionization technique
that produces repeatable
fragmentation patterns for
library matching.[13]

MS Mode

Selected lon Monitoring (SIM)

For higher sensitivity and
selectivity, monitor
characteristic ions of MCPB-
methyl ester (e.g., m/z 242
[M+], 155, 125).

LC-MS/MS Analysis
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LC-MS/MS offers high sensitivity and specificity and avoids the high temperatures of a GC

inlet, which can be beneficial for some analytes.

Parameter Recommended Condition Rationale
Liquid Chromatograph with The gold standard for trace-
Instrument Tandem Mass Spectrometric level quantification in complex
Detector (LC-MS/MS) matrices.
Reversed-phase column
C18, 2.1 x 100 mm, 1.8 pm ) o o
Column chemistry is ideal for retaining

particle size

MCPB-methyl ester.

Mobile Phase A

Water with 0.1% Formic Acid

Acid modifier improves peak

shape and ionization efficiency.

Mobile Phase B

Acetonitrile with 0.1% Formic
Acid

Common organic solvent for

reversed-phase LC.

Start at 40% B, ramp to 95% B

Gradient elution is required to

Gradient over 8 min, hold 2 min, re- elute the moderately non-polar
equilibrate analyte.
) Typical flow rate for a 2.1 mm
Flow Rate 0.4 mL/min
ID column.
o ESl is a soft ionization
Electrospray lonization (ESI), ) ) )
lon Source N technique suitable for this
Positive Mode
molecule.
Provides maximum sensitivity
Multiple Reaction Monitoring and selectivity by monitoring
MS/MS Mode

(MRM)

specific precursor — product

ion transitions.

MRM Transitions

Precursor: m/z 243 [M+H]*.
Product ions to be determined
empirically (e.g., monitor
fragments from loss of
methoxy group or cleavage of

ether linkage).

Soft ionization may be required
to preserve the precursor ion,
as noted for the parent acid.
[14]
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Expected Performance and Quality Control

o Recovery: Both the SPE and LLE methods, when optimized, are expected to yield recoveries
in the range of 85-110%. It is essential to validate the method by analyzing spiked reagent
water samples.

 Linearity: A calibration curve should be generated with at least five concentration levels, and
a correlation coefficient (r?) of >0.995 should be achieved.

e Quality Control: A laboratory control sample (LCS), a method blank, and a matrix
spike/matrix spike duplicate (MS/MSD) should be processed with each batch of samples to
ensure the reliability of the data.

Conclusion

This application note provides two comprehensive and scientifically grounded protocols for the
extraction of MCPB-methyl ester from water samples. The Solid-Phase Extraction method
offers high throughput, reduced solvent use, and excellent recoveries, making it ideal for
routine monitoring. The Liquid-Liquid Extraction method serves as a reliable, classic alternative.
The choice of method may depend on laboratory resources, sample throughput requirements,
and specific data quality objectives. Subsequent analysis by GC-MS or LC-MS/MS provides the
necessary sensitivity and selectivity for accurate quantification at environmentally relevant
concentrations.

References

e Cheméo. (n.d.). Chemical Properties of Mcpb methyl ester (CAS 57153-18-1). Retrieved
from [Link]

o Biotage. (2023, December 8). Optimizing Extraction of Multianalyte Suites from Water
Samples Using SPE. Retrieved from [Link]

o U.S. Environmental Protection Agency. (2007, December). Method 1699: Pesticides in
Water, Soil, Sediment, Biosolids, and Tissue by HRGC/HRMS. Retrieved from [Link]

e Guzzella, L., Pozzoni, F., & Giuliano, G. (2004). Determination of Herbicides by Solid Phase
Extraction Gas Chromatography-Mass Spectrometry in Drinking Waters.

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://www.benchchem.com/product/b166263/docs?utm_src=pdf-body#application-note-high-recovery-extraction-of-mcpb-methyl-ester-from-environmental-water-samples
https://www.chemeo.com/cid/42-939-2/Mcpb-methyl-ester
https://www.technologynetworks.com/analysis/application-notes/optimizing-extraction-of-multianalyte-suites-from-water-samples-using-spe-381663
https://www.epa.gov/sites/default/files/2015-10/documents/method_1699_2007.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Jaber, F., et al. (2021). Optimization of a Multiresidue Analysis of 65 Pesticides in Surface
Water Using Solid-Phase Extraction by LC-MS/MS. Molecules, 26(21), 6609.

U.S. Environmental Protection Agency. (2008, September). Method 525.3: Determination of
Semivolatile Organic Chemicals in Drinking Water by Solid Phase Extraction and Capillary
Column Gas Chromatography/Mass Spectrometry (GC/MS). Retrieved from [Link]

PromoChrom Technologies. (2021, May 28). 7 Tips to Improve Solid Phase Extraction (SPE)
Recovery. Retrieved from [Link]

U.S. Environmental Protection Agency. (1984, October 26). Method 625: Base/Neutrals and
Acids. Retrieved from [Link]

U.S. Environmental Protection Agency. (n.d.). DuPont Method No. AM-0021-01-ECM-Water.
Retrieved from [Link]

Di Corcia, A., et al. (2000). SPE-LC-MS-MS determination of phenoxy acid herbicides in
surface and ground water.
Majors, R. E. (2014). Understanding and Improving Solid-Phase Extraction. LCGC North
America, 32(11), 844-855.

U.S. Environmental Protection Agency. (2016, December 1). Method 625.1: Base/Neutrals
and Acids by GC/MS. Retrieved from [Link]

Mackay, D., Shiu, W. Y., & Ma, K. C. (1992). lllustrated handbook of physical-chemical
properties and environmental fate for organic chemicals. Lewis Publishers.

Kellogg Biological Station. (n.d.). Protocol for Extracting Ester-Linked Fatty Acid Methyl
Esters. Retrieved from [Link]

The DAN Lab, University of Wisconsin—Madison. (n.d.). LCMS Protocols. Retrieved from
[Link]

JEOL. (n.d.). Determination of Fatty Acid Methyl Esters by GCxGC-TOFMS. Retrieved from
[Link]

Waters Corporation. (n.d.). A Simplified Solid Phase Extraction (SPE) Protocol for
Bioanalysis Using Oasis HLB. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://www.rsc.org/suppdata/c2/ay/c2ay25735f/c2ay25735f.pdf
https://www.promochrom.com/blog/7-tips-to-improve-solid-phase-extraction-spe-recovery/
https://www.epa.gov/sites/default/files/2015-10/documents/method_625_1984.pdf
https://www.epa.gov/sites/production/files/2020-09/documents/48119927-ecm-water.pdf
https://www.epa.gov/sites/default/files/2019-07/documents/method-625-1-2016.pdf
https://lter.kbs.msu.edu/protocols/111
https://danlab.bact.wisc.edu/lcms-protocols/
https://www.jeol.co.jp/en/applications/pdf/gc/gcn-09017-01.pdf
https://www.waters.com/webassets/cms/library/docs/720001923en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

U.S. Environmental Protection Agency. (2023, October 31). Approved Drinking Water
Methods for Pesticide Active Ingredients. Retrieved from [Link]

Jandova, R., et al. (n.d.). Determination of Acidic Herbicides in Water Using Liquid
Chromatography-Tandem Quadrupole Mass Spectrometry.

JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version
2. Retrieved from [Link]

Xu, Y. J., & Zhang, J. (2013).

Wiley Science Solutions. (n.d.). FAMEs Fatty Acid Methyl Esters: Mass Spectral Database.
Retrieved from [Link]

Higashi, T., & Ogawa, S. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS)
Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples.
International Journal of Molecular Sciences, 23(18), 10526.

Wang, VY., et al. (2023).

Box, K., & Volgyi, G. (2017). Using measured pKa, LogP and solubility to investigate
supersaturation and predict BCS class. ADMET & DMPK, 5(2), 73-97.

Wang, Z., et al. (2022). Determination of Phthalate Esters in Beverages and Water Samples
by Solid Phase Extraction with Resin Based COFs as Filler. Molecules, 27(19), 6296.
Salem, M. A, et al. (2016). Protocol: a fast, comprehensive and reproducible one-step
extraction method for the rapid preparation of polar and semi-polar metabolites, lipids,
proteins, starch and cell wall polymers from a single sample. Plant Methods, 12, 58.
Wesén, C., et al. (2003). Isolation of chlorinated fatty acid methyl esters derived from cell-
culture medium and from fish lipids by using an aminopropy! solid-phase extraction column.

ACD/Labs. (n.d.). LogP—Making Sense of the Value. Retrieved from [Link]

Leaptrot, J. C., et al. (2019). Three-phase liquid extraction: a simple and fast method for
lipidomic workflows. Journal of Lipid Research, 60(11), 1894-1903.

Tan, K. T., et al. (2011). Separation of Methyl Ester from Water in a Wet Neutralization
Process.

Agilent Technologies. (n.d.). Determination of Pesticides in Water by SPE and LC/MS/MS in
Both Positive and Negative lon Modes. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://www.epa.gov/dwanalyticalmethods/approved-drinking-water-methods-pesticide-active-ingredients
https://www.jeol.co.jp/en/applications/pdf/gc/gct-an006.pdf
https://sciencesolutions.wiley.com/wp-content/uploads/2019/07/FAMEs-Fatty-Acid-Methyl-Esters-Mass-Spectral-Database.pdf
https://www.acdlabs.com/download/app_note/logp_sense.pdf
https://www.agilent.com/cs/library/applications/5989-4943EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 15/16 Tech Support


https://www.benchchem.com/product/b166263?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/B166263
https://www.chemeo.com/cid/91-268-4/Mcpb-methyl-ester
https://www.chemeo.com/cid/91-268-4/Mcpb-methyl-ester
https://www.acdlabs.com/wp-content/uploads/download/app/physchem/making_sense.pdf
https://www.mdpi.com/1420-3049/26/21/6627
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720005140en_511560420a/720005140en.pdf
https://pubmed.ncbi.nlm.nih.gov/17723718/
https://pubmed.ncbi.nlm.nih.gov/17723718/
https://www.mdpi.com/1420-3049/29/24/5908
https://www.epa.gov/sites/default/files/2015-10/documents/method_1699_2007.pdf
https://www.epa.gov/sites/default/files/2015-10/documents/method_625_1984.pdf
https://www.epa.gov/sites/default/files/2017-08/documents/method_625-1_2016.pdf
https://www.promochrom.com/post/7-tips-to-improve-solid-phase-extraction-spe-recovery
https://www.chromatographyonline.com/view/understanding-and-improving-solid-phase-extraction-1
https://www.jeol.com/applications/pdf/ms/mstips301e.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720006307en_73fd1163a8/720006307en.pdf
https://www.benchchem.com/product/b166263/docs#application-note-high-recovery-extraction-of-mcpb-methyl-ester-from-environmental-water-samples
https://www.benchchem.com/product/b166263/docs#application-note-high-recovery-extraction-of-mcpb-methyl-ester-from-environmental-water-samples
https://www.benchchem.com/product/b166263/docs#application-note-high-recovery-extraction-of-mcpb-methyl-ester-from-environmental-water-samples
https://www.benchchem.com/product/b166263/docs#application-note-high-recovery-extraction-of-mcpb-methyl-ester-from-environmental-water-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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